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Compound of Interest

Compound Name: 2-acetylphenyl 2-chlorobenzoate

Cat. No.: B5345516

Application Note: Synthesis of 2-Acetylphenyl 2-
Chlorobenzoate
**Abstract

This document provides a detailed experimental protocol for the synthesis of 2-acetylphenyl 2-
chlorobenzoate. This compound is synthesized via the esterification of 2-
hydroxyacetophenone with 2-chlorobenzoyl chloride. The protocol includes a comprehensive
list of materials, step-by-step procedures for the reaction, purification, and characterization of
the final product. This guide is intended for researchers and professionals in the fields of
organic chemistry and drug development.

**Introduction

2-Acetylphenyl 2-chlorobenzoate is an aromatic ester with potential applications in medicinal
chemistry and materials science. Its synthesis is achieved through a straightforward
esterification reaction between a phenol (2-hydroxyacetophenone) and an acyl chloride (2-
chlorobenzoyl chloride). The reaction is typically facilitated by a base, such as pyridine, which
acts as a nucleophilic catalyst and an acid scavenger. This protocol outlines a reliable method
for the preparation and purification of this compound.

Reaction Scheme
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The synthesis proceeds via the following reaction: 2-Hydroxyacetophenone + 2-Chlorobenzoyl

Chloride - 2-Acetylphenyl 2-Chlorobenzoate + Pyridinium Hydrochloride

Experimental Protocol

Materials and Reagents @@

Reagent/Material Grade Supplier
2-Hydroxyacetophenone Reagent Sigma-Aldrich
2-Chlorobenzoyl! Chloride Reagent Alfa Aesar
Pyridine Anhydrous Acros Organics
Dichloromethane (DCM) HPLC Fisher Scientific
Hydrochloric Acid (HCI) 37% VWR

Sodium Bicarbonate

(NaHCO») Saturated Solution In-house
Magnesium Sulfate (MgSQa4) Anhydrous EMD Millipore
Methanol ACS J.T. Baker
Deionized Water In-house

Equipment

Round-bottom flask (100 mL)
Magnetic stirrer and stir bar
Ice bath

Calcium chloride drying tube
Separatory funnel (250 mL)
Rotary evaporator

Bichner funnel and filter paper
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Glassware for recrystallization
NMR spectrometer
FT-IR spectrometer

Melting point apparatus

Procedure

1. Reaction Setup:

To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-
hydroxyacetophenone (1.36 g, 10.0 mmol).

Dissolve the 2-hydroxyacetophenone in anhydrous pyridine (20 mL).

Cool the solution to 0 °C in an ice bath.

. Addition of 2-Chlorobenzoyl Chloride:

Slowly add 2-chlorobenzoyl chloride (1.93 g, 11.0 mmol) dropwise to the stirred solution over
a period of 15 minutes.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2 hours.

. Work-up and Extraction:

Pour the reaction mixture into a beaker containing crushed ice (100 g) and 5% hydrochloric
acid (100 mL) with vigorous stirring.

A precipitate will form. Collect the crude product by vacuum filtration using a Buchner funnel.

Wash the solid with cold water (2 x 20 mL) and then a small amount of cold methanol (10
mL).

. Purification:
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e The crude product can be further purified by recrystallization from methanol or an
ethanol/water mixture to yield the final product as a crystalline solid.

e Dry the purified product under vacuum.

Characterization Data

The synthesized 2-acetylphenyl 2-chlorobenzoate should be characterized to confirm its
identity and purity.

Property Value

Molecular Formula C15H11CIO3[1]

Molecular Weight 274.70 g/mol [1]

Appearance White to off-white solid

Melting Point To be determined experimentally

Expected peaks: aromatic protons (m, 8H),
1H NMR (CDCls, 400 MHz) acetyl protons (s, 3H)

Expected peaks: carbonyl carbons, aromatic
G NMR (CDCL., 100 MHz) carbons, methyl carbon

Expected peaks: C=0 (ester), C=0 (ketone), C-

IR (KBr, cm™1) 0. c.cl

Safety Precautions

¢ All manipulations should be performed in a well-ventilated fume hood.
o Pyridine is a flammable and toxic liquid. Avoid inhalation and contact with skin.

e 2-Chlorobenzoyl chloride is corrosive and a lachrymator. Handle with care and use
appropriate personal protective equipment (PPE), including gloves and safety goggles.

e Hydrochloric acid is corrosive. Handle with care.
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Diagrams

Purification & Analysis
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Caption: Experimental workflow for the synthesis of 2-acetylphenyl 2-chlorobenzoate.
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Caption: Logical relationship of reactants and products in the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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